Cas no 708253-47-8 (1-(3-FLUOROPHENYL)BUTAN-1-AMINE)

• Product Name: 1-(3-FLUOROPHENYL)BUTAN-1-AMINE
• CAS No: 708253-47-8
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD12153856
• CID: 5228855
• PubChem ID: 58853284
• Update Time: 2026-03-07

1-(3-FLUOROPHENYL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUOROPHENYL)BUTAN-1-AMINE

• MDL： MFCD12153856
• Inchi： 1S/C10H14FN/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,10H,2,4,12H2,1H3
• InChI Key： YVAAOXFAYOJLEF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)(N)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-FLUOROPHENYL)BUTAN-1-AMINE

Comprehensive Overview of 1-(3-FLUOROPHENYL)BUTAN-1-AMINE (CAS No. 708253-47-8): Properties, Applications, and Market Trends

1-(3-Fluorophenyl)butan-1-amine (CAS No. 708253-47-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluorine atom on the phenyl ring enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. This compound belongs to the class of arylalkylamines, which are widely explored for their potential in central nervous system (CNS) targeting molecules. Researchers are particularly interested in its role as a building block for neuroactive compounds, given the growing demand for treatments addressing neurodegenerative diseases like Alzheimer's and Parkinson's.

In recent years, the pharmaceutical industry has witnessed a surge in demand for fluorinated compounds, driven by their ability to improve drug efficacy and reduce side effects. 1-(3-Fluorophenyl)butan-1-amine aligns with this trend, as its fluorophenyl moiety offers enhanced lipophilicity and membrane permeability. These properties are critical for optimizing blood-brain barrier penetration, a key challenge in CNS drug development. Additionally, its amine functional group provides a versatile handle for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities.

The compound's synthetic versatility has also made it a subject of interest in material science. Fluorinated aromatic amines are increasingly used in the design of advanced polymers and liquid crystals, where their electronic and steric properties contribute to improved thermal stability and optical performance. With the rise of organic electronics, 1-(3-Fluorophenyl)butan-1-amine could play a role in developing next-generation semiconductors or photovoltaic materials, addressing global needs for sustainable energy solutions.

From a market perspective, the demand for fluorinated fine chemicals is projected to grow at a CAGR of 5.8% from 2023 to 2030, according to industry reports. This growth is fueled by expanding applications in life sciences and high-performance materials. Suppliers of CAS 708253-47-8 are focusing on scalable synthesis routes to meet this demand while adhering to green chemistry principles. Innovations in catalytic fluorination and flow chemistry are reducing production costs and environmental impact, further enhancing the compound's commercial viability.

Researchers frequently search for "synthesis of 1-(3-Fluorophenyl)butan-1-amine" or "CAS 708253-47-8 suppliers," reflecting its practical importance. Analytical data, including NMR spectra and HPLC purity profiles, are also highly sought after for quality control in industrial applications. The compound's storage stability and handling precautions are additional topics of interest, emphasizing the need for comprehensive technical documentation.

In conclusion, 1-(3-Fluorophenyl)butan-1-amine represents a strategic intersection of medicinal chemistry and advanced materials research. Its CAS 708253-47-8 identifier serves as a gateway to a growing body of scientific literature and patent applications. As the fluorochemicals market evolves, this compound is poised to remain relevant across multiple disciplines, offering solutions to some of today's most pressing technological and healthcare challenges.